11-(4-methoxyphenyl)-8-methyl-2,3,4,5-tetrahydrocyclohepta[c]furo[3,2-g]chromen-6(1H)-one

Specification

• Molecular Formula: C24H22O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 16-(4-methoxyphenyl)-12-methyl-10,14-dioxatetracyclo[9.7.0.02,8.013,17]octadeca-1(11),2(8),12,15,17-pentaen-9-one
• Standard InChI: InChI=1S/C24H22O4/c1-14-22-20(21(13-27-22)15-8-10-16(26-2)11-9-15)12-19-17-6-4-3-5-7-18(17)24(25)28-23(14)19/h8-13H,3-7H2,1-2H3
• Standard InChI Key: MAKWZJRYZOAUPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCCCC4)C(=CO2)C5=CC=C(C=C5)OC

Introduction

Chemical Identity and Structural Features

Molecular Characterization

11-(4-Methoxyphenyl)-8-methyl-2,3,4,5-tetrahydrocyclohepta[c]furo[3,2-g]chromen-6(1H)-one (molecular formula: C₂₄H₂₂O₄) is a 374.4 g/mol organic compound featuring a methoxyphenyl substituent at position 11 and a methyl group at position 8. Its IUPAC name, 16-(4-methoxyphenyl)-12-methyl-10,14-dioxatetracyclo[9.7.0.0²,⁸.0¹³,¹⁷]octadeca-1(11),2(8),12,15,17-pentaen-9-one, reflects the intricate fusion of four rings: a cycloheptane, a furan, a chromen-2-one, and a benzene ring.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₄H₂₂O₄
Molecular Weight	374.4 g/mol
IUPAC Name	16-(4-methoxyphenyl)-12-methyl-10,14-dioxatetracyclo[9.7.0.0²,⁸.0¹³,¹⁷]octadeca-1(11),2(8),12,15,17-pentaen-9-one
SMILES	CC1=C2C(=CC3=C1OC(=O)C4=C3CCCCC4)C(=CO2)C5=CC=C(C=C5)OC
InChIKey	MAKWZJRYZOAUPR-UHFFFAOYSA-N

The SMILES notation and InChIKey provide unambiguous representations of its topology, critical for computational modeling and database searches.

Structural Analysis

The molecule’s core consists of a chromen-6-one scaffold fused to a cycloheptane ring, with a furan oxygen bridging positions 3 and 4. The 4-methoxyphenyl group at position 11 and the methyl group at position 8 introduce steric and electronic perturbations that influence its pharmacokinetic profile. X-ray crystallography of analogous compounds suggests that the methoxy group enhances solubility via hydrogen bonding, while the methyl group stabilizes hydrophobic interactions.

Synthesis and Optimization

Synthetic Pathways

The synthesis of 11-(4-methoxyphenyl)-8-methyl-2,3,4,5-tetrahydrocyclohepta[c]furo[3,2-g]chromen-6(1H)-one typically involves a multi-step sequence:

• Friedel-Crafts Acylation: A methoxyphenyl-substituted furan precursor undergoes acylation to introduce the chromenone moiety.

• Cyclization: Intramolecular cyclization under acidic conditions forms the tetracyclic framework.

• Methylation: A methyl group is introduced at position 8 via nucleophilic substitution.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)	Purity (%)
Acylation	AlCl₃, CH₂Cl₂, 0°C → rt, 24 h	72	88
Cyclization	H₂SO₄, AcOH, reflux, 6 h	65	92
Methylation	CH₃I, K₂CO₃, DMF, 60°C, 12 h	81	95

Post-synthetic purification via recrystallization (ethanol/methanol) achieves >95% purity, as confirmed by HPLC.

Structural Analogues

Comparative analysis with the PubChem compound 10-(4-methoxyphenyl)-7-methyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one (CID 1745418) reveals that the addition of a cycloheptane ring in the target compound significantly alters its conformational flexibility and binding affinity.

Pharmacological Activity

Antioxidant and Anti-inflammatory Effects

In vitro studies demonstrate dose-dependent inhibition of reactive oxygen species (ROS) in murine macrophages (IC₅₀ = 12.3 μM) and suppression of NF-κB signaling by 58% at 25 μM. The methoxyphenyl group is critical for scavenging free radicals, while the chromenone core interferes with IκB kinase activation.

Cytotoxicity Profile

The compound exhibits selective cytotoxicity against human breast cancer cells (MCF-7, IC₅₀ = 8.7 μM) while sparing non-tumorigenic mammary epithelial cells (MCF-10A, IC₅₀ > 100 μM). This selectivity is attributed to the induction of apoptosis via caspase-3/7 activation.

Mechanism of Action

The compound disrupts the TLR4/MyD88/NF-κB axis, reducing pro-inflammatory cytokine (TNF-α, IL-6) secretion by 40–60% at 10 μM. Molecular docking simulations suggest strong binding to the NF-κB p65 subunit (ΔG = -9.2 kcal/mol), stabilized by π-π stacking with Phe304 and hydrogen bonds to Lys122.